
Technical Guide: Physical Constants and
Synthetic Context of (2-

Chlorophenyl)phenyldichloromethane

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name:
1-Chloro-2-

[dichloro(phenyl)methyl]benzene

Cat. No.: B132048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical constants of (2-

Chlorophenyl)phenyldichloromethane, outlines standard experimental protocols for the

determination of its physical properties, and situates the compound within a critical context for

drug development professionals: the synthesis of the antifungal agent, Clotrimazole.

Core Physical Constants
While specific experimentally determined physical constants for (2-

Chlorophenyl)phenyldichloromethane are not readily available in public literature, the following

core data has been established.

Physical Constant Value Source

Molecular Weight 271.57 g/mol [1][2][3]

Molecular Formula C₁₃H₉Cl₃ [1][3]

CAS Number 3509-85-1 [1][3]

Physical Form Neat [1]
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Experimental Protocols for Determination of
Physical Constants
Standard laboratory procedures are employed to determine the physical constants of organic

compounds like (2-Chlorophenyl)phenyldichloromethane. Below are detailed methodologies for

key experiments.

Melting Point Determination
The melting point of a solid organic compound is a crucial indicator of purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

A small, finely powdered sample of the compound is packed into a capillary tube to a height

of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to a

calibrated thermometer.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as it approaches

the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end of

the melting range.
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A sharp melting range (0.5-1 °C) is indicative of a pure compound.

Boiling Point Determination
For liquid compounds, the boiling point is a characteristic physical property.

Apparatus:

Thiele tube or a small-scale distillation apparatus

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating mantle or Bunsen burner

Procedure (Thiele Tube Method):

A small volume of the liquid sample (a few milliliters) is placed in a small test tube.

A capillary tube, sealed at the top, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer and immersed in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).

The Thiele tube is gently heated, and as the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.

Heating is discontinued, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Density Determination
The density of a substance is its mass per unit volume.
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Apparatus:

Pycnometer or a graduated cylinder

Analytical balance

Procedure (Pycnometer Method):

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present, and its

mass is measured.

The pycnometer is then emptied, cleaned, dried, and filled with a reference liquid of known

density (e.g., distilled water), and its mass is measured.

The volume of the pycnometer is calculated using the mass and density of the reference

liquid.

The density of the sample is then calculated by dividing the mass of the sample by the

determined volume of the pycnometer.

Solubility Determination
Understanding the solubility of a compound is essential for its handling, formulation, and

purification.

Apparatus:

Test tubes

Vortex mixer

A selection of solvents (e.g., water, ethanol, acetone, toluene, dichloromethane)

Procedure:

A small, accurately weighed amount of the solute (e.g., 10 mg) is placed in a test tube.
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A small volume of the solvent (e.g., 1 mL) is added to the test tube.

The mixture is agitated vigorously using a vortex mixer for a set period.

The mixture is visually inspected for the presence of undissolved solute.

If the solute has dissolved, more solute is added incrementally until saturation is reached. If

the solute has not dissolved, more solvent is added.

Solubility is typically expressed in qualitative terms (e.g., soluble, slightly soluble, insoluble)

or quantitatively (e.g., in mg/mL).

Role in Clotrimazole Synthesis
(2-Chlorophenyl)phenyldichloromethane is a key intermediate in some synthetic pathways of

Clotrimazole, a widely used antifungal medication. Understanding this relationship is crucial for

drug development professionals, particularly in the context of impurity profiling and process

optimization. A common synthetic route involves the reaction of (2-

Chlorophenyl)phenyldichloromethane with imidazole.

Caption: Synthesis of Clotrimazole from (2-Chlorophenyl)phenyldichloromethane and

Imidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b132048#2-chlorophenyl-
phenyldichloromethane-physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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